Cas no 2229010-33-5 (2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid
• CAS No: 2229010-33-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6597865
• PubChem ID: 165839216
• Update Time: 2025-05-20

2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid
• EN300-1831488
• 2229010-33-5

• Inchi： 1S/C9H12N2O3/c1-9(2,7(12)8(13)14)6-5-10-3-4-11-6/h3-5,7,12H,1-2H3,(H,13,14)
• InChI Key： JGIGLKLZDNXIFY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C1C=NC=CN=1)(C)C

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.3Ų

Additional information on 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid

2-Hydroxy-3-Methyl-3-(Pyrazin-2-Yl)Butanoic Acid: A Comprehensive Overview

2-Hydroxy-3-Methyl-3-(Pyrazin-2-Yl)Butanoic Acid, also known by its CAS number No. 2229010-33-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The compound's name itself highlights its key structural features: the hydroxyl group (-OH), the methyl group (-CH₃), and the pyrazine ring system, all of which contribute to its versatile chemical properties.

The pyrazine ring in 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid is a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 4. This ring system is known for its ability to engage in various chemical interactions, such as hydrogen bonding and π-π stacking, which are crucial for molecular recognition and binding in biological systems. Recent studies have explored the role of pyrazine-containing compounds in drug design, particularly in targeting specific proteins and enzymes involved in diseases such as cancer and neurodegenerative disorders.

The hydroxyl group at position 2 of the butanoic acid backbone adds to the compound's polarity and acidity, making it a potential candidate for hydrogen bonding interactions. This feature is particularly valuable in medicinal chemistry, where such groups are often used to enhance the bioavailability and solubility of drugs. Researchers have investigated the impact of substituents on the acidity of similar compounds, revealing that variations in the substituent's electronic nature can significantly alter their chemical reactivity and biological activity.

The methyl group at position 3 introduces steric effects that can influence the compound's conformational flexibility and stability. This substitution pattern is common in natural products and synthetic molecules alike, as it often enhances stability while maintaining functional diversity. In recent studies, methyl-substituted pyrazine derivatives have been explored for their potential as building blocks in supramolecular chemistry, where they can serve as modular components for constructing complex molecular architectures.

From a synthetic perspective, 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid can be prepared through a variety of routes, including condensation reactions, oxidation processes, and cyclization reactions. These methods leverage the reactivity of key functional groups to assemble the molecule with high precision. For instance, one approach involves the condensation of an appropriate aldehyde with an amine derivative to form the pyrazine ring system, followed by further functionalization to introduce the hydroxyl and methyl groups.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been studied as a potential lead compound for drug development due to its ability to interact with biological targets through multiple modes of action. For example, researchers have reported that analogs of this compound exhibit inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its unique structure makes it a candidate for use in peptide synthesis and other bioconjugation strategies.

In materials science, 2-hydroxy-3-methyl-3-(pyrazin-2-yl)butanoic acid has been explored as a component in self-assembling systems and stimuli-responsive materials. The interplay between its polar groups (the hydroxyl group) and non-polar substituents (the methyl group) allows for dynamic interactions that can be tuned under different environmental conditions. Such properties are valuable for applications ranging from sensors to drug delivery systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed that the pyrazine ring contributes significantly to the molecule's conjugation network, influencing its electronic absorption spectrum and redox behavior. These insights are particularly relevant for applications in optoelectronics and energy storage devices.

In conclusion, 2-hydroxy-3-methyl-3-(pyrazin-2-yil)butanoic acid (CAS No. 2229010-33) is a multifaceted compound with diverse potential applications across various scientific disciplines. Its unique structural features make it an attractive target for further research into its chemical reactivity, biological activity, and material properties. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex molecular systems.